1,6-Dimethyl-4-propylpyrimidin-2(1H)-one

• CAS No.: 61404-61-3
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1,6-dimethyl-4-propylpyrimidin-2-one
• InChI: InChI=1S/C9H14N2O/c1-4-5-8-6-7(2)11(3)9(12)10-8/h6H,4-5H2,1-3H3
• InChI Key: DAAKCJQHQNHJNH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=O)N(C(=C1)C)C

Description

1,6-Dimethyl-4-propylpyrimidin-2(1H)-one is a pyrimidinone derivative characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The compound features methyl groups at positions 1 and 6 and a propyl substituent at position 4 (Figure 1). The substituents on the pyrimidinone core influence solubility, bioavailability, and target specificity.

Comparison with Similar Compounds

Structural Analog: Thiazolo/Imidazo-Fused Quinoxalinones

A study by Mamedov et al. (2002) investigated the thermal cyclization of 3-(α-thiocyanatobenzyl)quinoxalin-2(1H)-one to form imidazo[1,5-a]- and thiazolo[3,4-a]quinoxalin-4(5H)-ones . Although the core structure differs (quinoxaline vs. pyrimidinone), both classes share a bicyclic framework with nitrogen atoms. Key differences include:

• Substituent Effects: The quinoxalinone derivatives feature fused thiazole/imidazole rings, enhancing π-conjugation and rigidity compared to the simpler alkyl-substituted pyrimidinone.
• Synthetic Pathways: The target pyrimidinone likely undergoes simpler alkylation steps, whereas fused quinoxalinones require cyclization under heating, leading to competitive product formation .

Pyrimidinone Derivatives with Complex Substituents

Recent work (2023) synthesized pyrimidin-2(1H)-one derivatives with coumarin and tetrazolyl substituents, such as compounds 4i and 4j . These exhibit:

Dihydroquinazolinone-Based Inhibitors

MHY2251, a SIRT1 inhibitor, features a 2,3-dihydroquinazolin-4(1H)-one core . Comparisons include:

• Ring Saturation: The dihydroquinazolinone is partially saturated, increasing conformational flexibility versus the fully aromatic pyrimidinone.
• Biological Targets: Quinazolinones are often explored in oncology, whereas pyrimidinones may have broader applications in antimicrobial or anti-inflammatory contexts.

Data Table: Key Properties of Compared Compounds

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Activity	Reference
1,6-Dimethyl-4-propylpyrimidin-2(1H)-one	Pyrimidinone	1-Me, 6-Me, 4-Pr	~180	Inferred: Antimicrobial	N/A
Imidazo[1,5-a]quinoxalin-4(5H)-one	Quinoxaline + imidazole	Fused imidazole, thiocyanatobenzyl	~300	Cyclization product
Coumarin-tetrazolyl pyrimidinone (4i )	Pyrimidinone	Coumarin, tetrazolyl, phenyl	~550	Anticancer (hypothesized)
MHY2251 (dihydroquinazolinone)	Quinazolinone	Benzodioxolyl	~280	SIRT1 inhibition

Research Findings and Implications

• Synthetic Accessibility: The target pyrimidinone’s alkyl substituents suggest straightforward synthesis via alkylation or condensation, avoiding the competitive pathways seen in fused quinoxalinones .
• Bioactivity Potential: Simpler substituents (methyl, propyl) may improve metabolic stability compared to coumarin-based derivatives, though at the cost of reduced fluorescence or target specificity .